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Compound of Interest

Compound Name: 3-(Bromomethyl)benzaldehyde

Cat. No.: B1337732

An In-depth Technical Guide to the Safety of 3-(Bromomethyl)benzaldehyde

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical reagents is paramount. This guide provides a detailed overview of
the safety information for 3-(Bromomethyl)benzaldehyde (CAS No: 82072-23-9), drawing
from available Safety Data Sheets (SDS).

Chemical Identification

Property Value

Chemical Name 3-(Bromomethyl)benzaldehyde
Synonyms m-Bromomethylbenzaldehyde
CAS Number 82072-23-9

Molecular Formula CsH7Bro

Molecular Weight 199.04 g/mol [1][2][3]

Physical Form Solid[4]

Purity >97%[4][5]

Hazard Identification
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3-(Bromomethyl)benzaldehyde is classified as a hazardous substance. The Globally

Harmonized System (GHS) classifications indicate its primary dangers.

GHS Hazard Classification[1]

Hazard Class Category Signal Word Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral 4 Danger[4][5][6]
swallowed[1][5][6][7]
Acute Toxicity, H332: Harmful if
) 4 Danger[4][5][6] )
Inhalation inhaled[1][5][6]
) H314: Causes severe
Skin
) o 1B Danger[4][5][6] skin burns and eye
Corrosion/Irritation
damage[1][5][6]
Serious Eye H318: Causes serious
o 1 Danger[4][5][6]
Damage/Eye Irritation eye damage([1]
o H312: Harmful in
Acute toxicity, Dermal 4 Danger[4][5][6] ] ]
contact with skin[1]
Specific target organ H335: May cause
toxicity, single 3 Danger[4][5][6] respiratory irritation[1]

exposure

[7]

Pictograms: GHSO05 (Corrosion), GHS07 (Exclamation Mark)[4]

Hazard Statements Summary:

H302: Harmful if swallowed[1][5][6][7]

H332: Harmful if inhaled[1][5][6]
H312: Harmful in contact with skin[1]

H335: May cause respiratory irritation[1][7]

H314: Causes severe skin burns and eye damage[1][5][6]
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Physical and Chemical Properties

Quantitative data regarding the physical and chemical properties of 3-
(Bromomethyl)benzaldehyde are summarized below.

Property Value Source
Melting Point 49-51 °C [2]
Boiling Point 269.7 °C at 760 mmHg [2]
Appearance Solid [4]

Note: Detailed experimental protocols for the determination of these physical properties are not
provided in the reviewed Safety Data Sheets.

Toxicological Information

While GHS classifications indicate toxicity, specific quantitative data such as LD50 or LC50
values for 3-(Bromomethyl)benzaldehyde are not consistently provided across safety data
sheets. The classifications are based on toxicological assessments, but the detailed
experimental reports are not publicly available in these documents.

For the similar compound 3-Bromobenzaldehyde (CAS 3132-99-8), the following data has
been reported:

e Oral LD50 (Rat): 1126 mg/kg[8][9]
e Oral LD50 (Mouse): 1850 mg/kg|[8]
e Dermal LD50 (Rabbit): >5 g/kg[8]

It is crucial to note that this data is for a related but structurally different compound and should
be used with caution for assessing the toxicity of 3-(Bromomethyl)benzaldehyde.

Fire and Explosion Hazard Data
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Property Value

S ) Use dry chemical, carbon dioxide, or alcohol-
Extinguishing Media )
resistant foam.[6]

Carbon monoxide (CO), Carbon dioxide (CO2),

Hazardous Combustion Products )
Hydrogen halides.[5]

Wear a self-contained breathing apparatus for

Special Firefighting Procedures S
firefighting if necessary.[6]

Note: A specific flash point for 3-(Bromomethyl)benzaldehyde is not listed in the reviewed
documents. For the related compound 3-Bromobenzaldehyde, a flash point of 96°C (204.8°F)
has been reported.[8][10]

Safe Handling and Emergency Procedures Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-
(Bromomethyl)benzaldehyde, from initial hazard assessment to emergency response.
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Hazard Assessment

Hazard Identification
(Corrosive, Acutely Toxic)

Data She

N )

Select PPE based on hazards Select RPE based on hazard Select PPE based on hazards Sdlect PPE based on hazards.

Personal Protective Equipment (PPE)

Impermeable Gloves Use in Fume Hood or

Handling & Storage

(Work in a wellventiated area Y
(Chemical Fume Hood) |

Emergency Procedures

[ Store in a cool, dry, well-veniated place ]
Accidental R
n atightly closed container. e —‘

IFollow appropriate firstaid Follow apprdpriat firstaid

Spill Response|

Inhalation: Move to fresh air. ‘Skin: Remove contaminated clothing. Eyes: Rinse with water for 15 min. Ingestion: Do NOT induce vomiting.
Seek immediate medical attention. Wash with soap and water for 15 min. Seek immediate medical attention. Seek immediate medical attention.

Evacuate Area

Contain Spill with Inert Material
Collect in Suitable Container for Disposal
Ventilate Area

‘Avoid Strong Oxidizing Agents,
Bases, and Reducing Agents

Click to download full resolution via product page
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Caption: Workflow for safe handling and emergency response for 3-
(Bromomethyl)benzaldehyde.

Experimental Protocols

The Safety Data Sheets reviewed for 3-(Bromomethyl)benzaldehyde summarize the results
of toxicological and physical hazard assessments but do not provide detailed experimental
methodologies. For instance, the GHS classifications (e.g., Acute Toxicity Category 4) are
derived from experimental data, but the specific protocols, such as the species tested, dosage,
and observation periods, are not included in the standard SDS.[5][6][7] Researchers requiring
this level of detail would need to consult more specialized toxicological databases or
commission specific studies.

First-Aid Measures

Immediate medical attention is required in case of exposure.

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[5][6]

e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water for at least 15 minutes. Immediate medical attention is required.[5][6]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediate
medical attention is required.[5][6]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth. Call a physician or poison control
center immediately.[5][6]

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Wear chemical impermeable
gloves. Ensure adequate ventilation. Evacuate personnel to safe areas. Avoid dust formation
and contact with skin and eyes.[5][6]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6]

o Methods for Cleaning Up: Collect and arrange for disposal. Keep the chemical in suitable,
closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[6]

Storage and Disposal

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. Store in a
corrosives area.[5][6] It should be stored apart from incompatible materials such as strong
oxidizing agents, strong bases, and strong reducing agents.[7]

» Disposal: Disposal of contents/container should be in accordance with applicable local,
regional, and national laws and regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-(Bromomethyl)benzaldehyde safety data sheet (SDS)
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337732#3-bromomethyl-benzaldehyde-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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